Cas no 2225142-41-4 (4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid)

• Product Name: 4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid
• CAS No: 2225142-41-4
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5213456
• Update Time: 2025-10-29

4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid

• Inchi： 1S/C21H23N3O4/c1-14-10-17(19(25)23-16-4-2-15(3-5-16)20(26)27)18(22-11-14)24-12-21(13-24)6-8-28-9-7-21/h2-5,10-11H,6-9,12-13H2,1H3,(H,23,25)(H,26,27)
• InChI Key： UGHFPJMQIUSNMN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(C2=CC(C)=CN=C2N2CC3(CCOCC3)C2)=O)C=C1

Additional information on 4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid

Recent Advances in the Study of 4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid (CAS: 2225142-41-4)

In recent years, the compound 4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid (CAS: 2225142-41-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route involving key intermediates such as 5-methyl-2-aminopyridine and 7-oxa-2-azaspiro[3.5]nonane. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound, ensuring its structural integrity and purity. These advancements in synthesis have facilitated further exploration of its biological properties.

One of the most notable findings in recent research is the compound's ability to selectively inhibit specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are key mediators of inflammation. This dual inhibition profile suggests that 4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid could serve as a novel anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of protein-protein interactions (PPIs). Specifically, it has been shown to disrupt the binding between certain transcription factors and their co-regulators, thereby influencing gene expression patterns associated with disease states. This property has sparked interest in its application for treating cancers and autoimmune disorders, where aberrant PPIs play a critical role.

In addition to its anti-inflammatory and PPI-modulating activities, recent preclinical studies have explored the compound's pharmacokinetic properties. Oral bioavailability studies in animal models have indicated favorable absorption and distribution profiles, with minimal off-target effects. These findings support the potential for further development of this compound as a therapeutic agent, pending additional safety and efficacy evaluations.

Despite these promising results, challenges remain in the clinical translation of 4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Nevertheless, the compound's unique structural features and multifaceted biological activities make it a compelling candidate for continued research in the field of medicinal chemistry.

In conclusion, the latest research on 4-(5-methyl-2-{7-oxa-2-azaspiro[3.5]nonan-2-yl}pyridine-3-amido)benzoic acid (CAS: 2225142-41-4) highlights its potential as a versatile therapeutic agent with applications in inflammation, cancer, and autoimmune diseases. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for future clinical development.